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Compound of Interest

Compound Name: Ensorb

Cat. No.: B1238914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of the composition, physical properties,

and performance characteristics of Ensorb® absorbent materials. It is intended to serve as a

comprehensive resource for researchers, scientists, and professionals in drug development

who require a thorough understanding of this material's properties and the methodologies used

to evaluate them.

Core Composition of Ensorb® Absorbent
Ensorb® is a versatile absorbent with formulations tailored for specific applications. The

primary composition of the most common Ensorb® granular absorbent is a naturally occurring

volcanic glass, expanded perlite, which is an amorphous sodium potassium aluminum silicate.

[1][2][3] Additionally, specific formulations for oil-only applications and other uses consist of

polypropylene or a blend of cellulose and vermiculite.

Expanded Perlite (Sodium Potassium Aluminum Silicate)
The principal formulation of Ensorb® is a white, odorless aggregate derived from expanded

perlite.[1][3] Chemically, it is identified as a sodium potassium aluminum silicate of variable

composition.[1] This material is lightweight and possesses a high surface area due to its

porous, multi-cellular structure, which contributes to its absorbent properties.[4]

Polypropylene Formulation
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For oil-specific applications, an "Oil Only" variety of Ensorb® is available. This formulation is

composed of over 97% polypropylene, with minor additions of anti-static agents and pigments.

This hydrophobic material is designed to selectively absorb oil-based liquids while repelling

water.

Cellulose and Vermiculite Formulation
Another noted composition of Ensorb® Super Absorbent is a mixture of cellulose and

vermiculite.[5] This formulation leverages the absorbent capacities of both organic and mineral

components.

Physical and Chemical Properties
The following tables summarize the key quantitative data available for the primary expanded

perlite formulation of Ensorb®.

Table 1: Physical Properties of Ensorb® (Expanded
Perlite Formulation)

Property Value Source

Appearance White aggregate [1]

Odor No odor [1]

Melting Point 2400 °F (1315.6 °C) [1][6]

Water Solubility Slight [1][6]

pH (10% slurry) 6.5 - 7.5 [3]

Specific Gravity Not Determined [1][6]

Table 2: Performance Characteristics of Ensorb®
(Expanded Perlite Formulation)

Parameter Value Source

Absorption Capacity
15 to 20 times that of clay-

based absorbents
[7][8][9][10][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1238914?utm_src=pdf-body
https://www.benchchem.com/product/b1238914?utm_src=pdf-body
https://www.cepsorbents.com/products/granular-absorbents-neutralizers/ensorb-super-absorbent1/
https://www.benchchem.com/product/b1238914?utm_src=pdf-body
https://www.benchchem.com/product/b1238914?utm_src=pdf-body
https://www.alliancesafety.com.au/Attachment/GetAttachment?attachmentId=1171
https://www.alliancesafety.com.au/Attachment/GetAttachment?attachmentId=1171
https://www.alliancesafety.com.au/Attachment/GetAttachment?attachmentId=1171
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://www.alliancesafety.com.au/Attachment/GetAttachment?attachmentId=1171
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://spill-kit.com/wp-content/uploads/2013/11/ENSORB-Granular-SDS.pdf
https://www.alliancesafety.com.au/Attachment/GetAttachment?attachmentId=1171
https://spill-kit.com/wp-content/uploads/2014/11/ENSORB-Granular-MSDS.pdf
https://www.benchchem.com/product/b1238914?utm_src=pdf-body
https://enpac.com/sorbents/ensorb/
https://enpac.com/blog/ensorb-the-universal-absorbent-youll-wish-you-had-sooner/
https://hazmatresource.com/product/spill-kit-and-leak-control/ensorb-granular-absorbents/
https://enpac.com/content/productdocs/catalog%20pages/Catalog%20Page%20115%20116%20-%20ENSORB.pdf
https://enpac.com/sorbents/ensorb-super-absorbents/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The performance of absorbent materials is typically evaluated using standardized testing

methods. The following section details the likely experimental protocol for determining the

absorbent capacity of Ensorb®, based on the principles of ASTM F716, the standard test

method for sorbent performance of absorbents.[12]

Determination of Absorbent Capacity (Based on ASTM
F716)
Objective: To determine the maximum amount of a liquid that a given amount of Ensorb® can

absorb.

Materials:

Ensorb® absorbent

Test liquid (e.g., water, oil, or a specific chemical)

Beaker or other suitable container

Mesh basket with fine enough openings to retain the Ensorb® granules but allow the liquid

to pass through

Balance (accurate to 0.01 g)

Timer

Draining rack

Procedure:

Initial Weighing: An empty, dry mesh basket is weighed and its mass is recorded (M_basket).

A specified amount of dry Ensorb® absorbent is placed into the mesh basket. The total

mass of the basket and the dry absorbent is recorded (M_initial).
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The mass of the dry absorbent (M_absorbent) is calculated: M_absorbent = M_initial -

M_basket.

Immersion: The basket containing the absorbent is fully immersed in the test liquid for a

specified period (e.g., 15 minutes).

Draining: After the immersion period, the basket is removed from the liquid and hung on a

draining rack for a set time (e.g., 2 minutes) to allow excess, non-absorbed liquid to drain

away.

Final Weighing: The basket with the saturated absorbent is weighed, and the final mass is

recorded (M_final).

Calculation of Absorbed Liquid: The mass of the absorbed liquid (M_liquid) is calculated as:

M_liquid = M_final - M_initial.

Calculation of Absorbent Capacity: The absorbent capacity is typically expressed as the

mass of liquid absorbed per unit mass of the absorbent.

Absorbent Capacity (g/g) = M_liquid / M_absorbent

Visualizations
Diagram 1: Core Composition of Ensorb® Formulations
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Caption: Core components of different Ensorb® absorbent formulations.
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Diagram 2: Experimental Workflow for Absorbent
Capacity Testing
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Caption: Workflow for determining the absorbent capacity of Ensorb®.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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